Cas no 6936-58-9 (1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate)
6936-58-9 structure
Product Name:1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate
CAS No:6936-58-9
MF:C14H9BrO4
MW:321.122863531113
CID:530252
PubChem ID:229151
Update Time:2025-04-19
1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate
- (6-bromo-1,3-benzodioxol-5-yl) benzoate
- 5-Benzoyloxy-6-brom-benzo[1,3]dioxol
- 5-benzoyloxy-6-bromo-benzo[1,3]dioxole
- 6-bromo-1,3-benzodioxol-5-yl benzoate
- AC1L5GR4
- AC1Q60XT
- AG-J-58312
- AR-1H1031
- CTK5C9513
- NSC22580
- DTXSID70281708
- 6936-58-9
- NSC-22580
-
- Inchi: 1S/C14H9BrO4/c15-10-6-12-13(18-8-17-12)7-11(10)19-14(16)9-4-2-1-3-5-9/h1-7H,8H2
- InChI Key: JEIDGPDHDMIOBQ-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C=C1OC(C1C=CC=CC=1)=O)OCO2
Computed Properties
- Exact Mass: 319.96837
- Monoisotopic Mass: 319.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.603
- Boiling Point: 456.9°Cat760mmHg
- Flash Point: 230.2°C
- Refractive Index: 1.635
- PSA: 44.76
1,3-Benzodioxol-5-ol,6-bromo-, 5-benzoate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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